N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine

• IUPAC Name: N,N-diethyl-2-(4-methoxybut-2-ynoxymethoxy)ethanamine
• InChI: InChI=1S/C12H23NO3/c1-4-13(5-2)8-11-16-12-15-10-7-6-9-14-3/h4-5,8-12H2,1-3H3
• InChI Key: HOHWZVAPWUGDET-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOCOCC#CCOC
• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol

Description

N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine, also known as MDE, is a chemical compound that belongs to the family of amphetamines. It is a psychoactive substance that has been studied for its potential use in scientific research.

Mechanism of Action

N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters that are responsible for removing these neurotransmitters from the synapse, preventing their reuptake and leading to increased levels in the brain. This results in a feeling of euphoria, increased energy, and enhanced mood.
Biochemical and Physiological Effects:
N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine has been found to have both biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, leading to potential cardiovascular complications. It also causes the release of cortisol, a stress hormone, which can have negative effects on the body over time.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine has been used in lab experiments to study its effects on the brain and behavior. It has been found to have potential therapeutic uses, particularly in the treatment of depression and anxiety. However, its potential for abuse and negative side effects make it a challenging substance to work with in lab settings.

Future Directions

There are several potential future directions for research on N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine. One area of interest is its potential use as a therapeutic agent for depression and anxiety. Additionally, further research is needed to fully understand the long-term effects of N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine on the body and brain. Finally, there is potential for the development of safer and more effective drugs based on the structure of N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine.

Synthesis Methods

N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine can be synthesized by the reaction of 4-methoxy-2-butyn-1-ol with diethylamine and paraformaldehyde. The resulting compound is then purified through a series of chemical reactions to obtain pure N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine.

Scientific Research Applications

N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a similar mechanism of action to other amphetamines, such as MDMA and methamphetamine. N,N-diethyl-2-{[(4-methoxy-2-butyn-1-yl)oxy]methoxy}ethanamine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain.